(6R,7S)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
(6R,7S)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
7beta-aminodeacetoxycephalosporanic acid is a cephem monocarboxylic acid derivative having a structure based on cephalosporanic acid, deacetoxylated and carrying a 7beta-amino group. It is a monocarboxylic acid and a cephalosporin. It derives from a cephalosporanic acid.
Brand Name:
Vulcanchem
CAS No.:
22252-43-3
VCID:
VC0193742
InChI:
InChI=1S/C8H10N2O3S/c1-3-2-14-7-4(9)6(11)10(7)5(3)8(12)13/h4,7H,2,9H2,1H3,(H,12,13)/t4?,7-/m0/s1
SMILES:
CC1=C(N2C(C(C2=O)N)SC1)C(=O)O
Molecular Formula:
C8H10N2O3S
Molecular Weight:
214.24 g/mol
(6R,7S)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
CAS No.: 22252-43-3
Impurities
VCID: VC0193742
Molecular Formula: C8H10N2O3S
Molecular Weight: 214.24 g/mol
Purity: > 95%
![(6R,7S)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid - 22252-43-3](/images/no_structure.jpg)
| CAS No. | 22252-43-3 |
|---|---|
| Product Name | (6R,7S)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Molecular Formula | C8H10N2O3S |
| Molecular Weight | 214.24 g/mol |
| IUPAC Name | (6S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C8H10N2O3S/c1-3-2-14-7-4(9)6(11)10(7)5(3)8(12)13/h4,7H,2,9H2,1H3,(H,12,13)/t4?,7-/m0/s1 |
| Standard InChIKey | NVIAYEIXYQCDAN-DRGSQQHPSA-N |
| Isomeric SMILES | CC1=C(N2[C@@H]([C@@H](C2=O)N)SC1)C(=O)O |
| SMILES | CC1=C(N2C(C(C2=O)N)SC1)C(=O)O |
| Canonical SMILES | CC1=C(N2C(C(C2=O)N)SC1)C(=O)O |
| Appearance | Off-White Solid |
| Melting Point | >225˚C |
| Description | 7beta-aminodeacetoxycephalosporanic acid is a cephem monocarboxylic acid derivative having a structure based on cephalosporanic acid, deacetoxylated and carrying a 7beta-amino group. It is a monocarboxylic acid and a cephalosporin. It derives from a cephalosporanic acid. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 6R,7R)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; 7-Amino-3-deacetoxycephalosporanic Acid; Deacetoxycephalosporanic Acid; 7-ADCA; |
| PubChem Compound | 18594526 |
| Last Modified | Nov 11 2021 |
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